Cas no 1638603-72-1 ((1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene)

• Product Name: (1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene
• CAS No: 1638603-72-1
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• MDL: MFCD28501654
• CID: 4610129
• PubChem ID: 97304907
• Update Time: 2025-10-29

(1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene Chemical and Physical Properties

Names and Identifiers

• (4s)-7-chloro-2,3,4,5-tetrahydro-1,4-methanopyrido[2,3-b][1,4]diazepine
• (1R,4S)-7-Chloro-2,3,4,5-tetrahydro-1,4-methano-1H-pyrido[2,3-b][1,4]diazepine
• (1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene

• MDL： MFCD28501654
• Inchi： 1S/C9H10ClN3/c10-8-2-1-7-9(12-8)11-6-3-4-13(7)5-6/h1-2,6H,3-5H2,(H,11,12)/t6-/m0/s1
• InChI Key： LYFKZCRHQOGULQ-LURJTMIESA-N
• SMILES： N1[C@]2([H])C[N@@](CC2)C2=CC=C(Cl)N=C12

Additional information on (1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene

Recent Advances in the Study of (1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene (CAS: 1638603-72-1)

The compound (1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene (CAS: 1638603-72-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the synthetic challenges associated with the preparation of (1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene. Researchers have developed novel catalytic methods to achieve enantioselective synthesis, which is critical for its biological activity. The compound's tricyclic framework, featuring a chloro-substituted triazine ring, has been shown to interact selectively with specific protein targets, making it a promising candidate for drug development.

In vitro and in vivo studies have demonstrated that (1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, it has been shown to modulate the activity of kinases such as JAK3 and TYK2, which are implicated in autoimmune diseases. These findings suggest potential applications in treating conditions like rheumatoid arthritis and psoriasis.

Further investigations into the pharmacokinetic properties of the compound have revealed favorable absorption and distribution profiles, although metabolic stability remains an area for optimization. Researchers are exploring structural modifications to enhance its bioavailability and reduce off-target effects. Computational modeling and molecular dynamics simulations have been employed to predict binding affinities and guide the design of derivatives with improved efficacy.

The safety profile of (1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene has also been assessed in preclinical models. Initial toxicology studies indicate a manageable side effect profile, with no significant hepatotoxicity or cardiotoxicity observed at therapeutic doses. However, long-term studies are needed to fully evaluate its safety for human use.

In conclusion, (1R,9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.02?]dodeca-2,4,6-triene represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity warrant further investigation, particularly in the context of inflammatory and autoimmune diseases. Future research should focus on optimizing its pharmacokinetic properties and advancing it through clinical trials to validate its therapeutic potential.